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Compound of Interest

Compound Name: 2-(Methylthio)-4,5-diphenyloxazole

Cat. No.: B076272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted

physicochemical properties of 2-(Methylthio)-4,5-diphenyloxazole. It also details standard

experimental protocols for the determination of these properties, offering a framework for

further characterization of this and similar compounds.

Core Physicochemical Data
The following table summarizes the available quantitative data for 2-(Methylthio)-4,5-
diphenyloxazole. It is important to note that while some experimental data is available, several

key parameters are currently based on computational predictions and await experimental

verification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b076272?utm_src=pdf-interest
https://www.benchchem.com/product/b076272?utm_src=pdf-body
https://www.benchchem.com/product/b076272?utm_src=pdf-body
https://www.benchchem.com/product/b076272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₆H₁₃NOS PubChem

Molecular Weight 267.35 g/mol PubChem

Melting Point 65 °C ChemicalBook[1]

Boiling Point 402.3±48.0 °C (Predicted) N/A

Density 1.24±0.1 g/cm³ (Predicted) N/A

pKa 0.85±0.10 (Predicted) N/A

logP 4.65 (Predicted) N/A

Experimental Protocols for Physicochemical
Characterization
Detailed and standardized experimental procedures are crucial for obtaining reliable

physicochemical data. The following sections outline established protocols for determining key

properties of organic compounds like 2-(Methylthio)-4,5-diphenyloxazole.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a critical indicator of purity.

Methodology: Capillary Method[2][3]

Sample Preparation: A small amount of the finely powdered dry sample is packed into a thin-

walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the last solid particle melts (completion of melting) are recorded.

This range is reported as the melting point. For a pure compound, this range is typically

narrow (0.5-1.5 °C).

Sample Preparation Measurement

Finely powder the
 solid sample

Pack into a
 capillary tube

Place in melting
 point apparatus

Heat slowly and
 steadily

Observe and record
 melting range

Apparatus Setup Heating and Observation

Place liquid in
 test tube

Insert inverted sealed
 capillary tube

Assemble with thermometer
 in Thiele tube

Gently heat the
 Thiele tube

Observe for a steady
 stream of bubbles

Stop heating and record
 temperature of liquid entry
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Start with the unknown compound

Is it soluble in water?

Test with litmus paper

Yes

Test with 5% NaOH

No

Acidic (e.g., Carboxylic Acid)

Red

Basic (e.g., Amine)

Blue

Neutral Polar Compound

No Change

Test with 5% HCl

No

Weak Acid (e.g., Phenol)

Yes

Basic Compound (e.g., Amine)

Yes

Neutral, Nonpolar Compound

No

Strong Acid (e.g., Carboxylic Acid)
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Potentiometric Titration UV-Vis Spectrophotometry

Dissolve compound
 in solvent

Titrate with strong
 acid or base

Monitor pH with
 an electrode

Determine pKa from
 half-equivalence point

Prepare solutions in
 buffers of known pH

Measure UV-Vis
 absorbance spectra

Plot absorbance vs. pH

Determine pKa from
 inflection point

Preparation Experiment Analysis

Saturate octanol with
 water and vice versa

Dissolve compound in
 one phase

Combine phases and
 shake vigorously

Allow phases to
 separate

Measure concentration
 in each phase Calculate logP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(methylthio)-4,5-diphenyloxazole | 14725-35-0 [chemicalbook.com]

2. chem.ucalgary.ca [chem.ucalgary.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b076272?utm_src=pdf-body-img
https://www.benchchem.com/product/b076272?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5916849.htm?N=China
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. byjus.com [byjus.com]

To cite this document: BenchChem. [Physicochemical Properties of 2-(Methylthio)-4,5-
diphenyloxazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076272#physicochemical-properties-of-2-methylthio-
4-5-diphenyloxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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